Cas no 2411260-79-0 (2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide)

• Product Name: 2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide
• CAS No: 2411260-79-0
• MF: C₁₄H₁₇ClF₃NO₃
• MW: 339.737893819809
• CID: 5778908
• PubChem ID: 145887840
• Update Time: 2025-06-08

2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide
• 2-chloro-N-(3-hydroxy-2-{[2-(trifluoromethoxy)phenyl]methyl}propyl)propanamide
• 2411260-79-0
• Z1562147825
• EN300-7560050

• Inchi： 1S/C14H17ClF3NO3/c1-9(15)13(21)19-7-10(8-20)6-11-4-2-3-5-12(11)22-14(16,17)18/h2-5,9-10,20H,6-8H2,1H3,(H,19,21)
• InChI Key： NJJCRTBTDZIAQM-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC(CO)CC1C=CC=CC=1OC(F)(F)F)=O

Computed Properties

• Exact Mass: 339.0849056g/mol
• Monoisotopic Mass: 339.0849056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide

Introduction to 2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide (CAS No. 2411260-79-0)

2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activity. This compound, identified by the CAS number 2411260-79-0, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development.

The molecular formula of this compound can be expressed as C₁₇H₂₂ClF₃NO₃, which highlights its composition and the presence of several functional groups that contribute to its reactivity and biological interactions. The presence of a chloro substituent, a hydroxymethyl group, and a trifluoromethoxyphenyl moiety makes this compound a candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds featuring fluorine atoms, particularly due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The trifluoromethoxy group in this compound is one such feature that makes it an attractive scaffold for drug discovery. This group has been extensively studied for its role in modulating the pharmacokinetic properties of various therapeutic agents.

The synthesis of 2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro group at the appropriate position on the molecular backbone is crucial for achieving the desired biological activity. Additionally, the incorporation of the hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

The potential biological activity of this compound has been a subject of interest for researchers investigating novel therapeutic agents. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The combination of the chloro, hydroxymethyl, and trifluoromethoxy groups may contribute to its ability to interact with biological targets in a manner that could lead to therapeutic benefits.

In the context of drug development, the use of computational modeling and high-throughput screening techniques has become increasingly important for identifying promising candidates like 2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide. These methods allow researchers to predict how a compound will behave in biological systems and to identify potential lead structures for further optimization. The structural features of this compound make it an interesting candidate for such studies.

The role of fluorine-containing compounds in modern medicine cannot be overstated. These compounds have been incorporated into a wide range of drugs used to treat various diseases, including cancer, infectious diseases, and neurological disorders. The unique electronic properties of fluorine atoms allow them to influence the pharmacological properties of molecules in ways that other elements cannot. This has led to an increased interest in developing new fluorinated compounds with enhanced therapeutic potential.

The research on 2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide is still in its early stages, but preliminary findings are encouraging. Further studies are needed to fully elucidate its mechanism of action and to determine its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in advancing this research.

The development of new drugs is a complex process that requires interdisciplinary collaboration and innovation. The study of compounds like 2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide exemplifies the importance of basic research in identifying new therapeutic agents. By understanding the structure-activity relationships of these compounds, researchers can design molecules with improved efficacy and reduced side effects.

In conclusion, 2-Chloro-N-[2-(hydroxymethyl)-3-[2-(trifluoromethoxy)phenyl]propyl]propanamide (CAS No. 2411260-79-0) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further exploration in drug development. As research continues, we can expect more insights into its biological activity and therapeutic applications.